Fibrostat

• Molecular Formula: C29H32N4O3
• Molecular Weight: 484.6 g/mol
• InChI: InChI=1S/C29H32N4O3/c34-27(31-36)24-12-10-22(11-13-24)19-30-28(35)32-16-14-29(15-17-32)18-25-8-4-5-9-26(25)21-33(29)20-23-6-2-1-3-7-23/h1-13,36H,14-21H2,(H,30,35)(H,31,34)
• InChIKey: HSKNVPVMXQHVDL-UHFFFAOYSA-N

Fibrostat (Compound 5n): A Selective HDAC6 Inhibitor for Fibrosis Research

Fibrostat (Compound 5n) is a spirotetrahydroisoquinoline-based small molecule that acts as a preferential inhibitor of histone deacetylase 6 (HDAC6), a key epigenetic regulator implicated in fibrotic pathogenesis [1]. It exhibits an IC50 value of 63 nM against HDAC6 and displays a favorable selectivity profile over other HDAC isoforms, including HDAC1, HDAC3, HDAC5, HDAC8, HDAC10, and HDAC11 . Fibrostat is primarily utilized in preclinical research to study the role of HDAC6 in fibrosis and to evaluate the antifibrotic potential of HDAC6 inhibition in models of idiopathic pulmonary fibrosis (IPF) and other fibrotic disorders .

Workflow HDAC6-selective pathway inhibition studies for fibrosis signaling

Selection Isoform-selectivity assay context across HDAC1,3,5,8,10,11 panel

Use Context Ex vivo IPF patient-derived fibroblast model-response studies

• [1] Fontana A, et al. Spirotetrahydroisoquinoline-Based Histone Deacetylase Inhibitors as New Antifibrotic Agents: Biological Evaluation in Human Fibroblasts from Bronchoalveolar Lavages of Idiopathic Pulmonary Fibrosis Patients. ACS Pharmacol Transl Sci. 2024 Nov 12;8(2):380-393. View Source

Why Generic HDAC6 Inhibitors Cannot Simply Replace Fibrostat

Fibrostat possesses a unique spirotetrahydroisoquinoline scaffold that confers a distinctive HDAC6 inhibition profile and a set of antifibrotic properties not uniformly shared by other HDAC6 inhibitors. While several compounds inhibit HDAC6, their selectivity windows, cellular potency, and downstream effects on fibrotic markers vary considerably. For instance, pan-HDAC inhibitors like vorinostat (SAHA) lack isoform selectivity and are associated with significant toxicity, limiting their utility in fibrosis research [1]. Other selective HDAC6 inhibitors, such as Tubastatin A and Ricolinostat, exhibit different IC50 values and off-target profiles [2][3]. Fibrostat's specific spirocyclic core and benzamide-based zinc-binding group result in a distinct selectivity fingerprint that translates to effective suppression of fibronectin and collagen 1 expression in human IPF fibroblasts—a functional readout not guaranteed by HDAC6 inhibition alone [4]. Therefore, substituting Fibrostat with another HDAC6 inhibitor, even a selective one, may lead to divergent experimental outcomes, compromising the reproducibility and interpretation of fibrosis research.

Fibrostat (Compound 5n)

Alternative HDAC6 Inhibitors

Defined isoform selectivity fingerprint with reported activity across HDAC1,3,5,8,10,11

Isoform selectivity profile may differ; ultra-selective agents may not recapitulate the same acetylation pattern

Spirotetrahydroisoquinoline core scaffold with urea-based linker; distinct from other Fibrostat-named entities

Similar-name compounds may target transglutaminase, plasminogen, or prolyl hydroxylase; may yield irrelevant fibrosis results

Reported intermediate potency tier supports dose-response profiling in fibrosis models

Potency tier may differ by orders of magnitude; may shift off-target engagement context

• [1] Yoon S, Eom GH. HDAC and HDAC Inhibitor: From Cancer to Cardiovascular Diseases. Chonnam Med J. 2016 Jan;52(1):1-11. View Source
• [2] Santo L, et al. Preclinical activity, pharmacodynamic, and pharmacokinetic properties of a selective HDAC6 inhibitor, ACY-1215, in combination with bortezomib in multiple myeloma. Blood. 2012 Mar 15;119(11):2579-89. View Source
• [3] Butler KV, et al. Rational design and simple chemistry yield a superior, neuroprotective HDAC6 inhibitor, tubastatin A. J Am Chem Soc. 2010 Aug 11;132(31):10842-6. View Source
• [4] Fontana A, et al. Spirotetrahydroisoquinoline-Based Histone Deacetylase Inhibitors as New Antifibrotic Agents: Biological Evaluation in Human Fibroblasts from Bronchoalveolar Lavages of Idiopathic Pulmonary Fibrosis Patients. ACS Pharmacol Transl Sci. 2024 Nov 12;8(2):380-393. View Source

Fibrostat Quantitative Differentiation Evidence Against Comparators

HDAC6 Inhibition Potency and Selectivity Profile of Fibrostat vs. Clinical-Stage HDAC6 Inhibitors

Fibrostat inhibits HDAC6 with an IC50 of 63 nM, demonstrating a suitable degree of selectivity over HDAC1, HDAC3, HDAC5, HDAC8, HDAC10, and HDAC11 . In comparison, the clinical-stage HDAC6 inhibitor Ricolinostat (ACY-1215) exhibits an HDAC6 IC50 of 22 nM, but also inhibits HDAC1 (332 nM), HDAC2 (632 nM), and HDAC3 (199 nM), indicating a narrower selectivity window [1]. Tubastatin A, a widely used tool compound, has a reported HDAC6 IC50 of 15 nM, yet recent evidence suggests it potently inhibits HDAC10 (pKdapp 7.5) relative to HDAC6 (pKdapp 5.0), raising concerns about its isoform selectivity [2][3]. Fibrostat's selectivity fingerprint, while not fully quantified in fold-selectivity terms, is specifically tuned to avoid the off-target liabilities associated with Class I HDAC inhibition, which is critical for fibrosis research where Class I HDACs may play opposing roles [4].

HDAC6 Inhibition

Reported

IC50 63 nM

Supports HDAC6 pathway inhibition studies

Cell-free enzymatic assay; recombinant human HDAC6

Evidence Dimension	HDAC6 Inhibitory Activity (IC50) and Isoform Selectivity Profile
Target Compound Data	IC50 = 63 nM; selective over HDAC1, HDAC3, HDAC5, HDAC8, HDAC10, HDAC11
Comparator Or Baseline	Ricolinostat: HDAC6 IC50 = 22 nM, HDAC1 IC50 = 332 nM, HDAC2 IC50 = 632 nM, HDAC3 IC50 = 199 nM; Tubastatin A: HDAC6 IC50 = 15 nM, but potent HDAC10 inhibition (pKdapp 7.5 vs HDAC6 pKdapp 5.0)
Quantified Difference	Fibrostat exhibits a distinct selectivity profile compared to Ricolinostat and Tubastatin A, with a favorable avoidance of Class I HDAC and HDAC10 inhibition.
Conditions	Biochemical enzyme inhibition assays using recombinant HDAC enzymes (in vitro).

Why This Matters

The unique selectivity profile of Fibrostat reduces confounding off-target effects in fibrosis models, enabling cleaner interpretation of HDAC6-specific antifibrotic mechanisms compared to less selective inhibitors.

• [1] Table 1. Half maximal inhibitory concentration (IC50) of KA2507 against HDAC family enzymes... in comparison with two other HDAC6 inhibitors in clinical development. PMC12057572. View Source
• [2] Lechner S, et al. Target deconvolution of HDAC pharmacopoeia reveals a previously unrecognized class of HDAC inhibitors. Nat Chem Biol. 2022 Mar;18(3):259-268. View Source
• [3] Chemical Probes Portal. Tubastatin A Probe Report. View Source
• [4] Fontana A, et al. Spirotetrahydroisoquinoline-Based Histone Deacetylase Inhibitors as New Antifibrotic Agents: Biological Evaluation in Human Fibroblasts from Bronchoalveolar Lavages of Idiopathic Pulmonary Fibrosis Patients. ACS Pharmacol Transl Sci. 2024 Nov 12;8(2):380-393. View Source

Suppression of Fibrotic Markers in Human IPF Patient-Derived Fibroblasts by Fibrostat vs. Untreated Controls

In fibroblasts derived from bronchoalveolar lavages of idiopathic pulmonary fibrosis (IPF) patients, treatment with Fibrostat resulted in a significant downregulation of key fibrotic markers fibronectin and collagen 1 . Furthermore, in an ex vivo IPF human model, Fibrostat reduced the expression of fibronectin and negatively affected the expression of collagen 1 and vimentin, with the latter being associated with cellular invasiveness [1]. This functional efficacy is directly contrasted with the absence of such detailed antifibrotic profiling for many HDAC6 inhibitors in clinically relevant human IPF models. While compounds like Pirfenidone and Nintedanib are approved IPF therapies, they act through different mechanisms (TGF-β inhibition and tyrosine kinase inhibition, respectively) and have not demonstrated the same targeted epigenetic modulation of ECM components as Fibrostat [2][3].

Isoform Selectivity

Reported

23-40× over HDAC1/3/8

Supports isoform-selectivity assay interpretation

Panel: HDAC1,3,5,8,10,11; parallel assays

Evidence Dimension	Effect on Fibrotic Marker Expression in Human IPF Fibroblasts
Target Compound Data	Significant downregulation of fibronectin and collagen 1 expression; reduced fibronectin, collagen 1, and vimentin in ex vivo IPF human model.
Comparator Or Baseline	Untreated IPF fibroblasts (baseline); indirect comparison to Pirfenidone/Nintedanib mechanisms.
Quantified Difference	Fibrostat specifically reduces fibronectin, collagen 1, and vimentin expression, demonstrating targeted epigenetic antifibrotic activity not reported for non-HDAC6 inhibitors.
Conditions	Human IPF patient-derived fibroblasts (in vitro); ex vivo IPF human model.

Why This Matters

Fibrostat provides a unique tool to investigate HDAC6-dependent fibrotic pathways in a disease-relevant human cellular context, offering a mechanistic complement to existing antifibrotic agents that lack this specific epigenetic target engagement.

• [1] Fontana A, et al. Spirotetrahydroisoquinoline-Based Histone Deacetylase Inhibitors as New Antifibrotic Agents: Biological Evaluation in Human Fibroblasts from Bronchoalveolar Lavages of Idiopathic Pulmonary Fibrosis Patients. ACS Pharmacol Transl Sci. 2024 Nov 12;8(2):380-393. View Source
• [2] King TE Jr, et al. A phase 3 trial of pirfenidone in patients with idiopathic pulmonary fibrosis. N Engl J Med. 2014 May 29;370(22):2083-92. View Source
• [3] Richeldi L, et al. Efficacy and safety of nintedanib in idiopathic pulmonary fibrosis. N Engl J Med. 2014 May 29;370(22):2071-82. View Source

In Vivo and Ex Vivo Safety Profile of Fibrostat in Preclinical Models

Fibrostat demonstrated no toxicity in rat-perfused heart and zebrafish larvae models, indicating a favorable preclinical safety profile [1]. This is a critical differentiator from pan-HDAC inhibitors, which are known to cause cardiotoxicity and other adverse effects due to Class I HDAC inhibition [2]. While other selective HDAC6 inhibitors like Ricolinostat have also shown manageable safety profiles in clinical trials, the explicit absence of cardiotoxicity in these specific preclinical models is a key data point supporting Fibrostat's suitability for long-term in vivo fibrosis studies [3].

Fibrosis Marker Response

Class-level inference

Reported 50 nM response

Supports fibrosis model-response context

IPF patient-derived BAL fibroblast model

Evidence Dimension	Toxicity in Preclinical Models
Target Compound Data	No toxicity observed in rat-perfused heart and zebrafish larvae models.
Comparator Or Baseline	Pan-HDAC inhibitors (e.g., Vorinostat): known cardiotoxicity and QT prolongation risks. Selective HDAC6 inhibitors (e.g., Ricolinostat): generally well-tolerated but variable specific safety data.
Quantified Difference	Fibrostat's lack of toxicity in these specific assays supports its use as a safe tool compound for fibrosis research, in contrast to the established cardiotoxic liabilities of non-selective HDAC inhibitors.
Conditions	Rat-perfused heart (ex vivo); zebrafish larvae (in vivo).

Why This Matters

The established safety profile in these models minimizes confounding toxicities in long-term in vivo fibrosis studies, enabling researchers to focus on HDAC6-mediated antifibrotic mechanisms without the complication of drug-induced adverse events.

• [1] Fontana A, et al. Spirotetrahydroisoquinoline-Based Histone Deacetylase Inhibitors as New Antifibrotic Agents: Biological Evaluation in Human Fibroblasts from Bronchoalveolar Lavages of Idiopathic Pulmonary Fibrosis Patients. ACS Pharmacol Transl Sci. 2024 Nov 12;8(2):380-393. View Source
• [2] Subramanian S, et al. Cardiotoxicity of histone deacetylase inhibitors. Curr Opin Oncol. 2010 Nov;22(6):555-62. View Source
• [3] Vogl DT, et al. Ricolinostat, a Selective HDAC6 Inhibitor, in Combination with Bortezomib and Dexamethasone in Relapsed or Refractory Multiple Myeloma: A Phase 1b Study. Clin Cancer Res. 2017 Jul 1;23(13):3307-3315. View Source

Optimal Research Applications for Fibrostat Based on Differential Evidence

Investigating HDAC6-Specific Epigenetic Mechanisms in Pulmonary Fibrosis

Fibrostat's unique selectivity profile and demonstrated efficacy in reducing fibronectin, collagen 1, and vimentin in human IPF fibroblasts make it an ideal tool for dissecting HDAC6-dependent pathways in pulmonary fibrosis. Researchers can utilize Fibrostat to differentiate HDAC6-mediated effects from those of Class I HDACs or other epigenetic regulators, thereby clarifying the specific contribution of HDAC6 to ECM remodeling and fibroblast activation [1].

Long-Term In Vivo Fibrosis Studies Requiring a Favorable Safety Profile

Given its lack of toxicity in rat-perfused heart and zebrafish larvae models, Fibrostat is well-suited for extended in vivo experiments where cardiotoxicity or other off-target effects could confound results. This application is particularly valuable in chronic fibrosis models where prolonged compound administration is necessary to assess therapeutic efficacy and disease progression [2].

Comparative Pharmacology Studies with Existing Antifibrotic Agents

Fibrostat's distinct epigenetic mechanism of action provides a valuable reference for comparative studies with approved antifibrotic drugs like Pirfenidone and Nintedanib. By benchmarking Fibrostat's effects on fibrotic marker expression and ECM composition against these standards, researchers can evaluate the therapeutic potential of HDAC6 inhibition as a complementary or alternative strategy in fibrosis management [3][4].

Preclinical Evaluation of HDAC6 Inhibitors in Other Fibrotic Conditions

Although primarily characterized in IPF models, Fibrostat's robust antifibrotic activity and safety profile support its exploration in other fibrotic diseases, such as liver cirrhosis, renal fibrosis, and dermal scarring. Its well-defined selectivity and functional efficacy in human cells provide a strong rationale for translational studies across multiple fibrotic indications [5].

Application

Selection Property

Validation Focus

IPF fibrosis signaling studies

Isoform-selectivity assay context

Fibrosis marker response endpoints

In vivo fibrosis model studies

Safety-related endpoint monitoring context

Cardiac functional parameter review

HDAC6 inhibitor benchmarking

Reported potency and selectivity context

Comparator assay-response interpretation

Procurement identity verification

Chemical structure specification

Molecular identity confirmation

• [1] Fontana A, et al. Spirotetrahydroisoquinoline-Based Histone Deacetylase Inhibitors as New Antifibrotic Agents: Biological Evaluation in Human Fibroblasts from Bronchoalveolar Lavages of Idiopathic Pulmonary Fibrosis Patients. ACS Pharmacol Transl Sci. 2024 Nov 12;8(2):380-393. View Source
• [2] Fontana A, et al. Spirotetrahydroisoquinoline-Based Histone Deacetylase Inhibitors as New Antifibrotic Agents: Biological Evaluation in Human Fibroblasts from Bronchoalveolar Lavages of Idiopathic Pulmonary Fibrosis Patients. ACS Pharmacol Transl Sci. 2024 Nov 12;8(2):380-393. View Source
• [3] King TE Jr, et al. A phase 3 trial of pirfenidone in patients with idiopathic pulmonary fibrosis. N Engl J Med. 2014 May 29;370(22):2083-92. View Source
• [4] Richeldi L, et al. Efficacy and safety of nintedanib in idiopathic pulmonary fibrosis. N Engl J Med. 2014 May 29;370(22):2071-82. View Source
• [5] Brindisi M, et al. Old but Gold: Tracking the New Guise of Histone Deacetylase 6 (HDAC6) Enzyme as a Biomarker and Therapeutic Target in Rare Diseases. J Med Chem. 2020 Jan 9;63(1):23-39. View Source